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Compound of Interest

Compound Name: 2-Allyloxytetrahydropyran

Cat. No.: B1275054

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2-
allyloxytetrahydropyran. The information is intended to support research, development, and
quality control activities involving this compound. Data is presented in a structured format, and
detailed experimental protocols for key physical property measurements are provided.

Core Physical Properties

2-Allyloxytetrahydropyran is a colorless liquid with the molecular formula C8H1402 and a

molecular weight of 142.2 g/mol .[1] Its key physical properties are summarized in the table
below.

Property Value Conditions
Boiling Point 76-77 °C at 25 mm Hg
Density 0.940 g/mL at 25 °C
Refractive Index 1.4275 at 20 °C (D line)

] ] Not readily available in cited
Melting Point )
literature

Experimental Protocols
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The following sections detail the standard methodologies for determining the key physical
properties of liquid compounds such as 2-allyloxytetrahydropyran.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For small sample volumes, the capillary method is a common and efficient technique.

[2]

Apparatus:

Melting point apparatus (e.g., MelTemp)

Small test tube

Thermometer

Capillary tube (sealed at one end)

Sample of 2-allyloxytetrahydropyran

Procedure:

« A small amount of 2-allyloxytetrahydropyran is placed in the small test tube.
e The capillary tube is placed in the test tube with the open end down.

e The test tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

e The assembly is heated in a melting point apparatus.
» As the temperature rises, a stream of bubbles will emerge from the capillary tube.

e The heat is then slowly reduced, and the temperature at which the liquid just begins to enter
the capillary tube is recorded as the boiling point.

Determination of Density
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The density of a liquid is its mass per unit volume. This can be determined accurately using a
pycnometer or, more simply, with a graduated cylinder and a balance for less precise
measurements.[3][4][5][6]

Apparatus:

Graduated cylinder (e.g., 10 mL or 25 mL)

Analytical balance

Thermometer

Sample of 2-allyloxytetrahydropyran
Procedure:
e The mass of a clean, dry graduated cylinder is measured on the analytical balance.

e A known volume of 2-allyloxytetrahydropyran is added to the graduated cylinder. The
volume is read from the bottom of the meniscus.

e The mass of the graduated cylinder containing the liquid is measured.

e The mass of the liquid is calculated by subtracting the mass of the empty cylinder from the
mass of the filled cylinder.

e The density is calculated using the formula: Density = Mass / Volume.

e The temperature of the liquid is recorded, as density is temperature-dependent.

Determination of Refractive Index

The refractive index of a liquid is a measure of how much the path of light is bent, or refracted,
when it enters the liquid. It is a characteristic property that can be used to identify a substance
and assess its purity. An Abbe refractometer is a common instrument for this measurement.[7]
[B19][10][11]

Apparatus:
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Abbe refractometer

Constant temperature water bath

Dropper

Sample of 2-allyloxytetrahydropyran

Solvent for cleaning (e.g., ethanol or isopropanol) and soft tissue paper

Procedure:

e The refractometer is calibrated using a standard liquid with a known refractive index.
e The prism of the refractometer is cleaned and dried.

o Afew drops of 2-allyloxytetrahydropyran are placed on the prism using a dropper.

e The prism is closed, and the sample is allowed to equilibrate to the desired temperature,
typically controlled by a circulating water bath.

e The light source is turned on, and the eyepiece is adjusted until the dividing line between the
light and dark fields is sharp and centered in the crosshairs.

e The refractive index is read from the instrument's scale.

Synthesis of 2-Allyloxytetrahydropyran

A common method for the synthesis of 2-allyloxytetrahydropyran involves the acid-catalyzed
reaction of 3,4-dihydro-2H-pyran with allyl alcohol.[12] This reaction proceeds via the formation
of a resonance-stabilized carbocation intermediate.
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Caption: Acid-catalyzed synthesis of 2-allyloxytetrahydropyran.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Physical Properties of 2-
Allyloxytetrahydropyran]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1275054#physical-properties-of-2-
allyloxytetrahydropyran]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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